Cas no 1693689-15-4 (1-(3-bromo-4-methoxyphenyl)-2,2-difluoroethan-1-one)

• Product Name: 1-(3-bromo-4-methoxyphenyl)-2,2-difluoroethan-1-one
• CAS No: 1693689-15-4
• MF: C₉H₇BrF₂O₂
• MW: 265.051489114761
• CID: 6176167
• PubChem ID: 103513576
• Update Time: 2025-08-05

1-(3-bromo-4-methoxyphenyl)-2,2-difluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-4-methoxyphenyl)-2,2-difluoroethan-1-one
• 1693689-15-4
• EN300-1937840

• Inchi： 1S/C9H7BrF2O2/c1-14-7-3-2-5(4-6(7)10)8(13)9(11)12/h2-4,9H,1H3
• InChI Key： GGBKDKCBMQULAH-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(C(C(F)F)=O)=C1)OC

Computed Properties

• Exact Mass: 263.95975g/mol
• Monoisotopic Mass: 263.95975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(3-bromo-4-methoxyphenyl)-2,2-difluoroethan-1-one

Introduction to 1-(3-bromo-4-methoxyphenyl)-2,2-difluoroethan-1-one (CAS No. 1693689-15-4)

1-(3-bromo-4-methoxyphenyl)-2,2-difluoroethan-1-one, identified by the Chemical Abstracts Service Number (CAS No.) 1693689-15-4, is a fluorinated aromatic ketone that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of both bromo and methoxy substituents on a phenyl ring, combined with a difluorinated ethyl group. Such structural features make it a versatile intermediate in the synthesis of biologically active molecules, particularly those targeting neurological and inflammatory pathways.

The structural motif of 1-(3-bromo-4-methoxyphenyl)-2,2-difluoroethan-1-one is highly relevant in modern drug discovery due to its ability to modulate enzyme activity and receptor interactions. The bromo and methoxy groups introduce electronic and steric effects that can fine-tune the binding affinity of the molecule to its target proteins. Additionally, the presence of fluorine atoms enhances metabolic stability and lipophilicity, which are critical factors in drug design. These properties have made this compound a valuable scaffold for developing novel therapeutic agents.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their unique pharmacokinetic profiles. Studies have demonstrated that fluorine substitution can significantly alter the pharmacological properties of molecules, including their solubility, bioavailability, and duration of action. For instance, 1-(3-bromo-4-methoxyphenyl)-2,2-difluoroethan-1-one has been investigated for its potential role in inhibiting enzymes involved in pain signaling and neuroinflammation. Preliminary research suggests that derivatives of this compound may exhibit potent anti-inflammatory effects by modulating the activity of cyclooxygenase (COX) enzymes.

The synthesis of 1-(3-bromo-4-methoxyphenyl)-2,2-difluoroethan-1-one involves multi-step organic transformations that highlight the importance of fluorination chemistry in medicinal chemistry. The introduction of difluoromethyl groups into the molecule typically requires specialized reagents and conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the desired carbon-carbon bonds efficiently. These synthetic strategies not only facilitate the production of 1-(3-bromo-4-methoxyphenyl)-2,2-difluoroethan-1-one but also provide insights into developing scalable processes for other fluorinated pharmaceuticals.

One of the most compelling aspects of 1-(3-bromo-4-methoxyphenyl)-2,2-difluoroethan-1-one is its potential application in addressing neurological disorders. Recent studies have shown that fluorinated aromatic ketones can interact with neurotransmitter receptors, such as those for serotonin and dopamine, thereby influencing mood and cognitive function. The bromo and methoxy substituents on the phenyl ring further enhance binding interactions by providing specific hydrogen bonding opportunities with target proteins. This has led to investigations into using derivatives of this compound as precursors for drugs targeting conditions like depression and anxiety.

The role of 1-(3-bromo-4-methoxyphenyl)-2,2-difluoroethan-1-one in anti-inflammatory drug development is another area of active research. Inflammation is a key pathological process in numerous diseases, including arthritis and autoimmune disorders. By inhibiting inflammatory mediators such as prostaglandins, this compound may offer therapeutic benefits. The difluorinated ethyl group contributes to its stability while interacting with biological targets, making it an attractive candidate for further exploration.

Advances in computational chemistry have also played a crucial role in understanding the behavior of 1-(3-bromo-4-methoxyphenyl)-2,2-difluoroethan-1-one at both molecular and cellular levels. Molecular docking studies have been used to predict how this compound might bind to specific enzymes or receptors, providing valuable insights into its mechanism of action. Additionally, quantum mechanical calculations have helped elucidate the electronic structure of the molecule, which is essential for rationalizing its reactivity and biological activity.

The future prospects for 1-(3-bromo-4-methoxyphenyl)-2,2-difluoroethan-1-one are promising given its unique structural features and potential therapeutic applications. As research continues to uncover new biological targets and synthetic methodologies, this compound is likely to remain at the forefront of pharmaceutical innovation. Collaborative efforts between synthetic chemists and biologists will be essential in translating laboratory findings into clinical applications that benefit patients worldwide.